5-Chloro-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione

• IUPAC Name: 5-chloro-1,3-dihydro-2,1-benzothiazole 2,2-dioxide
• InChI: InChI=1S/C7H6ClNO2S/c8-6-1-2-7-5(3-6)4-12(10,11)9-7/h1-3,9H,4H2
• InChI Key: ZOQPCTNXWYKEAN-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)Cl)NS1(=O)=O
• Molecular Formula: C7H6ClNO2S
• Molecular Weight: 203.65 g/mol
• CAS RN: 111310-59-9

Description

5-Chloro-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione is a chemical compound with the CAS Number: 111310-59-9. It has a molecular weight of 203.65 and is typically stored at room temperature. The compound is a powder in its physical form.

Molecular Structure Analysis

The IUPAC name for this compound is 5-chloro-1,3-dihydro-2,1-benzisothiazole 2,2-dioxide. The InChI code is 1S/C7H6ClNO2S/c8-6-1-2-7-5 (3-6)4-12 (10,11)9-7/h1-3,9H,4H2.

Physical And Chemical Properties Analysis

This compound has a melting point of 144-146 degrees Celsius. It is a powder in its physical form and is typically stored at room temperature.

Scientific Research Applications

Antioxidant and Anticancer Properties

A study on new spiroindolinones bearing a 5-chlorobenzothiazole moiety highlighted the synthesis of derivatives with potent scavenging activities against radicals, reducing powers, and strong inhibitory capacity on lipid peroxidation. Some derivatives exhibited significant growth inhibitions against cancer cell lines, such as non-small cell lung cancer and renal cancer, indicating potential anticancer applications (Ermut et al., 2014).

Antimicrobial Activity

Research into the design and synthesis of novel 1-(1,3-benzothiazol-2-yl)-3-chloro-4H-spiro[azetidine-2,3'-indole]-2',4(1'H)-diones demonstrated their effectiveness against various bacterial and fungal strains, showcasing their potential as lead molecules for antimicrobial agents (Gandhi et al., 2020).

Another investigation on spiroindolinones bearing a benzothiazole moiety or 5-chlorobenzothiazole tested their in vitro antimicrobial activity against selected strains, with some compounds displaying the highest efficacy against Staphylococcus aureus and Candida albicans. This study highlights the antimicrobial and antiviral potential of compounds within this chemical class (Akdemir & Ermut, 2013).

Bioreductive Anticancer Agents

Synthesis of new benzimidazole-4,7-diones substituted at the 2-position demonstrated excellent cytotoxicity against colon, breast, and lung cancer cell lines, comparing favorably with mitomycin C, thus indicating their potential as bioreductive anticancer agents (Gellis et al., 2008).

Antihyperglycemic and Antidiabetic Activity

A study on the design, synthesis, and antihyperglycemic studies of benzimidazole-thiazolidinedione hybrids revealed compounds with robust antihyperglycemic action linked to insulin sensitization mechanisms, providing promising candidates for antidiabetic therapy (Gutiérrez-Hernández et al., 2019).

Anti-Breast Cancer Activity

The use of a hybrid pharmacophore approach to design and synthesize isatin-benzothiazole analogs assessed their anti-breast cancer activity. Some compounds emerged as highly active against different human breast tumor cell lines, indicating their potential as a new class of anti-breast cancer agents (Solomon et al., 2009).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.